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Compound of Interest

Compound Name: AM-095 Sodium

Cat. No.: B560099 Get Quote

Technical Support Center: AM-095 Sodium Salt
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the proper handling and use of AM-095 Sodium salt, with a

specific focus on its dissolution in DMSO for the preparation of stock solutions.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a stock solution of AM-095 Sodium salt?

A1: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of

AM-095 Sodium salt.

Q2: What is the solubility of AM-095 Sodium salt in DMSO?

A2: The solubility of AM-095 Sodium salt in DMSO has been reported to be greater than 5

mg/mL.[1]

Q3: What is the molecular weight of AM-095 Sodium salt?

A3: The molecular weight of AM-095 Sodium salt is 478.47 g/mol .[2][3]

Q4: How should I store the AM-095 Sodium salt powder and its DMSO stock solution?
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A4: The solid powder of AM-095 Sodium salt should be stored at -20°C.[1] Once dissolved in

DMSO, the stock solution should also be stored at -20°C or, for longer-term storage, at -80°C

to minimize degradation. It is advisable to aliquot the stock solution into single-use vials to

avoid repeated freeze-thaw cycles.

Experimental Protocols
Detailed Methodology for Preparing a 10 mM Stock Solution of AM-095 Sodium in DMSO:

Materials:

AM-095 Sodium salt (solid powder)

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Analytical balance

Procedure:

Equilibration: Allow the vial of AM-095 Sodium salt powder to equilibrate to room

temperature for 15-20 minutes before opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of AM-095 Sodium salt powder using an

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, you would need

4.785 mg of the compound (see calculation below).

Solvent Addition: Add the calculated volume of high-purity DMSO to the vial containing the

powder.

Dissolution: Vortex the solution for 1-2 minutes to facilitate dissolution. Gentle warming in a

water bath (not exceeding 37°C) can be used if the compound does not dissolve readily.

Visually inspect the solution to ensure there are no undissolved particulates.
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Storage: Aliquot the clear stock solution into sterile, single-use vials and store them at -20°C

or -80°C.

Calculation for a 10 mM Stock Solution:

Molecular Weight (MW) = 478.47 g/mol

Desired Concentration (C) = 10 mM = 0.010 mol/L

Desired Volume (V) = 1 mL = 0.001 L

Mass (g) = C (mol/L) * V (L) * MW ( g/mol ) Mass (g) = 0.010 mol/L * 0.001 L * 478.47 g/mol =

0.0047847 g Mass (mg) = 4.785 mg

Quantitative Data Summary
Parameter Value Source

Molecular Weight 478.47 g/mol [2][3]

Solubility in DMSO > 5 mg/mL [1]

Storage Temperature (Solid) -20°C [1]

Storage Temperature (in

DMSO)
-20°C or -80°C

Troubleshooting Guide
Q5: I've added DMSO to the AM-095 Sodium salt powder, but it's not dissolving completely.

What should I do?

A5: If you observe incomplete dissolution, consider the following troubleshooting steps:

Vortexing: Ensure you have vortexed the solution thoroughly.

Gentle Warming: Briefly warm the solution in a 37°C water bath. Do not overheat, as this

may cause degradation.
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Sonication: A brief sonication in a water bath can also help to break up any aggregates and

enhance dissolution.

Solvent Quality: Ensure you are using anhydrous (dry) DMSO. The presence of water can

significantly reduce the solubility of many organic compounds.

Q6: My AM-095 Sodium stock solution appears cloudy or has precipitated after storage. Is it

still usable?

A6: Cloudiness or precipitation indicates that the compound may have come out of solution.

This can happen due to temperature fluctuations or if the concentration is too high for the

storage conditions. Before use, try to redissolve the compound by following the gentle warming

and vortexing steps described above. If the precipitate does not redissolve, it is recommended

to prepare a fresh stock solution. To avoid this, ensure the stock concentration is within the

known solubility limits and consider storing at a more stable temperature, such as -80°C.

Q7: Can I use a solvent other than DMSO to dissolve AM-095 Sodium salt?

A7: While DMSO is the recommended solvent, other organic solvents may be suitable

depending on the specific requirements of your experiment. However, solubility in other

solvents would need to be determined empirically. For cell-based assays, it is crucial to ensure

the final concentration of any organic solvent is low enough to not be toxic to the cells.
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Caption: Workflow for dissolving AM-095 Sodium in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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